Cas no 89284-23-1 (5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-)

5-Isothiazolecarboxylic acid, 4-chloro-3-methyl- structure
89284-23-1 structure
Product Name:5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-
CAS No:89284-23-1
MF:C5H4ClNO2S
MW:177.608758926392
CID:1940297
PubChem ID:23361796
Update Time:2025-04-21

5-Isothiazolecarboxylic acid, 4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-
    • 89284-23-1
    • DB-153834
    • 4-Chloro-3-methyl-5-isothiazolecarboxylic acid
    • SCHEMBL8305360
    • Inchi: 1S/C5H4ClNO2S/c1-2-3(6)4(5(8)9)10-7-2/h1H3,(H,8,9)
    • InChI Key: DQEBNJNKDSIYNS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)SN=C1C

Computed Properties

  • Exact Mass: 176.965
  • Monoisotopic Mass: 176.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 1.9

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